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Compound of Interest

Compound Name: NH2-PEG5-C2-NH-Boc

Cat. No.: B611217

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for NH2-
PEG5-C2-NH-Boc, a bifunctional linker commonly utilized in the synthesis of Proteolysis
Targeting Chimeras (PROTACS) and other bioconjugation applications. Adherence to these
guidelines is crucial for ensuring laboratory safety and maintaining the integrity of the
compound.

Chemical and Physical Properties

NH2-PEG5-C2-NH-Boc, also known as tert-Butyl (17-amino-3,6,9,12,15-
pentaoxaheptadecyl)carbamate, is a polyethylene glycol (PEG)-based linker.[1] It features a
terminal primary amine and a Boc-protected amine, separated by a five-unit PEG spacer. This
structure imparts hydrophilicity, which can enhance the solubility and pharmacokinetic
properties of the resulting conjugates.

Table 1: Physicochemical Properties of NH2-PEG5-C2-NH-Boc
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Property Value Source

CAS Number 189209-27-6 [11[2]

Molecular Formula C17H36N207 [1][2]

Molecular Weight 380.48 g/mol [2]

Purity >95% or 297.0% [1112]

Appearance Varies; can be a viscous liquid [3] (for a similar compound)

or solid

N Soluble in organic solvents o
Solubility [4] (for a similar compound)
such as DMSO and DMF

Hazard Identification and Safety Precautions

While specific hazard classification under Regulation (EC) No. 1272/2008 may not be available
for NH2-PEG5-C2-NH-Boc itself, related compounds are often not classified as hazardous.[5]
However, as with any chemical reagent, it is prudent to handle it with care. The chemical,
physical, and toxicological properties have not been thoroughly investigated.[5]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling the compound:

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Item

Specifications

Eye Protection

Should provide a complete

Safety glasses or goggles

seal around the eyes.[6]

Hand Protection

Nitrile gloves are commonly

Chemically resistant gloves

recommended.[6]

Body Protection

Laboratory coat

Should be fully buttoned to

protect from spills.[6]

Respiratory Protection

Dust mask (e.g., N95)

Recommended when handling
the solid powder form to avoid

inhalation.[6]

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[7]

First Aid Measures

In the event of exposure, the following first aid measures should be taken. These are general

recommendations for laboratory chemicals and similar compounds.

Table 3: First Aid Measures

Scenario

Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek medical attention.[5][7]

Skin Contact

Wash the affected area thoroughly with soap
and plenty of water.[5][7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[5]

[7]
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Handling and Storage

Proper handling and storage are critical to prevent the degradation of NH2-PEG5-C2-NH-Boc
and ensure its performance in experimental applications.

Stability Considerations

The stability of the molecule is primarily influenced by its two functional ends: the Boc-protected
amine and the PEG chain.

e Boc Group: The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group.[3] It is
readily cleaved under acidic conditions. Care should be taken to avoid acidic environments
during storage and handling unless deprotection is intended. The Boc group is generally
stable under neutral and basic conditions.[3]

e PEG Chain: The polyethylene glycol chain is hygroscopic, meaning it can absorb moisture
from the air.[3] The ether linkages in the PEG backbone can also be susceptible to oxidation,
particularly in the presence of metal ions, oxygen, and light.[4]

Recommended Storage Conditions

To maintain the integrity of the compound, the following storage conditions are recommended:

Table 4: Recommended Storage Conditions
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Storage ]
Form Duration Notes
Temperature
Store in a tightly
sealed container
under an inert
atmosphere (e.g.,
Pure (Neat) -20°C Up to 3 years argon or nitrogen) to

minimize oxidation
and moisture
exposure. Protect
from light.[1][3][4]

For shorter-term

storage, refrigeration

4°C Up to 2 years is acceptable. Ensure
the container is well-
sealed.[3]
Aliquot to avoid
repeated freeze-thaw
cycles. Use freshly
In Solvent -80°C Up to 6 months
opened, anhydrous
solvents like DMSO.
[3]
Suitable for working
20°C Up to 1 month solutions that will be

used in the near
future.[3]

Experimental Protocols
General Handling Workflow

The following diagram illustrates a general workflow for the safe handling of NH2-PEG5-C2-

NH-Boc in a laboratory setting.
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Preparation

Don Personal Protective
Equipment (PPE)

l

Work in a well-ventilated
area (fume hood)

Spill Response

Handling

Allow compound to reach Evacuate the immediate area

room temperature before opening if necessary

L '

_ _ Alert supervisor and
Weigh the required amount lab personnel

l :

Contain the spill with an
inert absorbent material
(e.g., vermiculite, sand)

Dissolve in an appropriate
anahydrous solvent (e.g., DMSO)

Post-Handling

Store remaining compound Collect absorbed material into
under recommended conditions a labeled chemical waste container
Dispose of waste according Clean the spill area
to institutional guidelines thoroughly

l '

Dispose of waste through
institutional hazardous waste program

Clean work area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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